Cas no 2287289-93-2 (5-Amino-4,4-difluorocycloheptane-1-carboxylic acid)

• Product Name: 5-Amino-4,4-difluorocycloheptane-1-carboxylic acid
• CAS No: 2287289-93-2
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 6588341
• PubChem ID: 165668300
• Update Time: 2025-05-26

5-Amino-4,4-difluorocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6747160
• 2287289-93-2
• 5-amino-4,4-difluorocycloheptane-1-carboxylic acid
• 5-Amino-4,4-difluorocycloheptane-1-carboxylic acid

• Inchi： 1S/C8H13F2NO2/c9-8(10)4-3-5(7(12)13)1-2-6(8)11/h5-6H,1-4,11H2,(H,12,13)
• InChI Key： SGFYFJOWIMZNEZ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)CCC1N)F

Computed Properties

• Exact Mass: 193.09143498g/mol
• Monoisotopic Mass: 193.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-Amino-4,4-difluorocycloheptane-1-carboxylic acid

Introduction to 5-Amino-4,4-difluorocycloheptane-1-carboxylic acid (CAS No: 2287289-93-2)

5-Amino-4,4-difluorocycloheptane-1-carboxylic acid, identified by the CAS number 2287289-93-2, is a fluorinated cycloalkane derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, presents a promising scaffold for the development of novel therapeutic agents. The presence of both amino and carboxylic acid functional groups, combined with the fluorine atoms at the 4-position, endows it with distinct chemical properties that make it a valuable candidate for further exploration.

The structural motif of 5-Amino-4,4-difluorocycloheptane-1-carboxylic acid incorporates a seven-membered ring with two fluorine substituents and an amino group at the 5-position, while the carboxylic acid functionality is located at the 1-position. This arrangement not only contributes to its stability but also enhances its reactivity, making it suitable for various synthetic transformations. The fluorine atoms, in particular, play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound, which is a key consideration in drug design.

In recent years, there has been growing interest in the development of fluorinated compounds due to their ability to improve metabolic stability, binding affinity, and overall bioavailability. 5-Amino-4,4-difluorocycloheptane-1-carboxylic acid exemplifies this trend, as its fluorine-containing structure suggests potential applications in the design of enzyme inhibitors, receptor modulators, and other biologically active molecules. The carboxylic acid group further extends its utility as a synthetic intermediate, allowing for modifications that can tailor its biological activity.

One of the most compelling aspects of 5-Amino-4,4-difluorocycloheptane-1-carboxylic acid is its potential in the development of targeted therapies. The cycloalkane backbone provides a rigid framework that can be optimized for specific interactions with biological targets. Additionally, the presence of both amino and carboxylic acid groups allows for conjugation with other molecules, enabling the creation of prodrugs or bifunctional agents. These features make it an attractive candidate for further investigation in drug discovery programs.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. For instance, fluorine atoms have been shown to enhance the binding affinity of small molecules to their targets by increasing hydrophobic interactions and reducing rotatable bonds. This has led to the development of several FDA-approved drugs that incorporate fluorine atoms into their structures. 5-Amino-4,4-difluorocycloheptane-1-carboxylic acid aligns with this trend, as its fluorine substituents are likely to contribute to its pharmacological properties.

The synthesis of 5-Amino-4,4-difluorocycloheptane-1-carboxylic acid presents both challenges and opportunities. The introduction of fluorine atoms into a cyclic structure requires careful consideration to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce complex fluorinated compounds efficiently. Techniques such as cross-coupling reactions and metal-catalyzed transformations have been particularly useful in constructing the desired framework.

From a biological perspective, 5-Amino-4,4-difluorocycloheptane-1-carboxylic acid holds promise as a lead compound for further derivatization. Its structural features suggest potential activity against various biological targets, including enzymes and receptors involved in metabolic pathways or signal transduction processes. By modifying its functional groups or incorporating additional substituents, researchers can explore new therapeutic avenues and optimize its pharmacological profile.

The use of computational methods has also been instrumental in understanding the potential biological activity of 5-Amino-4,4-difluorocycloheptane-1-carboxylic acid. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level, providing insights into its mechanism of action. These predictions can guide experimental efforts and help prioritize compounds for further testing.

In conclusion,5-Amino-4,4-difluorocycloheptane-1-carboxylic acid (CAS No: 2287289-93-2) is a structurally interesting compound with significant potential in medicinal chemistry and drug discovery. Its unique combination of functional groups and fluorine substituents makes it a versatile scaffold for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds,5-Amino-4,4-difluorocycloheptane-1-carboxylic acid is likely to play an important role in shaping future treatments for various diseases.